Cas no 2308464-98-2 (1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide)

• Product Name: 1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide
• CAS No: 2308464-98-2
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5924255
• PubChem ID: 165521479
• Update Time: 2025-08-05

1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide
• 2308464-98-2
• 1-{2-[(3S)-pyrrolidin-3-yl]acetyl}azetidine-2-carboxamide
• EN300-1281799

• Inchi： 1S/C10H17N3O2/c11-10(15)8-2-4-13(8)9(14)5-7-1-3-12-6-7/h7-8,12H,1-6H2,(H2,11,15)/t7-,8?/m0/s1
• InChI Key： FSDVQWNXWAOZMK-JAMMHHFISA-N
• SMILES： O=C(C[C@H]1CNCC1)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide

Recent Advances in the Study of 1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide (CAS: 2308464-98-2)

The compound 1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide (CAS: 2308464-98-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This small molecule, characterized by its azetidine-2-carboxamide core and (3S)-pyrrolidin-3-ylacetyl side chain, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its role as a modulator of specific biological targets, with promising results in preclinical models.

One of the key areas of investigation has been the compound's interaction with enzymes involved in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide exhibits potent inhibitory activity against certain proteases implicated in the pathogenesis of Alzheimer's disease. The study utilized X-ray crystallography to reveal the molecular basis of this interaction, highlighting the compound's ability to bind to the active site of the target enzyme with high affinity. These findings suggest potential applications in the development of novel therapeutics for neurodegenerative disorders.

In addition to its enzyme-modulating properties, recent research has explored the compound's potential as a scaffold for drug discovery. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide show improved pharmacokinetic profiles compared to the parent compound. Through systematic structure-activity relationship (SAR) studies, the researchers identified modifications that enhance metabolic stability while maintaining target engagement. These advancements could pave the way for the development of more effective drug candidates based on this chemical framework.

Another significant development involves the compound's application in cancer research. A 2024 study in Molecular Cancer Therapeutics revealed that 1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide can selectively inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. The research team employed a combination of in vitro assays and computational modeling to demonstrate the compound's mechanism of action, which involves allosteric modulation of a protein kinase implicated in tumor growth. These findings open new avenues for targeted cancer therapies.

The synthesis and characterization of 1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide have also seen recent improvements. A publication in Organic Process Research & Development detailed an optimized synthetic route that increases yield and purity while reducing environmental impact. The new methodology employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry practices. This advancement is particularly relevant for scaling up production for potential clinical applications.

Looking forward, several research groups are investigating the compound's potential in other therapeutic areas, including inflammatory diseases and metabolic disorders. Preliminary data from these studies suggest that 1-{2-(3S)-pyrrolidin-3-ylacetyl}azetidine-2-carboxamide may have broader applications than initially anticipated. However, further research is needed to fully characterize its safety profile and therapeutic potential in these new indications. The coming years are likely to see continued interest in this compound as researchers explore its diverse biological activities and clinical applications.